Cas no 56471-47-7 (Cycloheptanecarboxamide,N,2-dimethyl-1-(1-methylethyl)-)

Cycloheptanecarboxamide,N,2-dimethyl-1-(1-methylethyl)- structure
56471-47-7 structure
Product Name:Cycloheptanecarboxamide,N,2-dimethyl-1-(1-methylethyl)-
CAS No:56471-47-7
MF:C13H25NO
MW:211.343703985214
CID:378068
PubChem ID:91882
Update Time:2025-04-19

Cycloheptanecarboxamide,N,2-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarboxamide,N,2-dimethyl-1-(1-methylethyl)-
    • 1-isopropyl-N-methyl-2-methylcycloheptanecarboxamide
    • N,2-dimethyl-1-propan-2-ylcycloheptane-1-carboxamide
    • N,2-dimethyl-1-(propan-2-yl)cycloheptanecarboxamide
    • 56471-47-7
    • SCHEMBL11290909
    • EINECS 260-208-4
    • DTXSID60971888
    • N,2-Dimethyl-1-(propan-2-yl)cycloheptane-1-carboximidic acid
    • NS00054208
    • Inchi: 1S/C13H25NO/c1-10(2)13(12(15)14-4)9-7-5-6-8-11(13)3/h10-11H,5-9H2,1-4H3,(H,14,15)
    • InChI Key: GAARKGMVKQICJE-UHFFFAOYSA-N
    • SMILES: O=C(C1(C(C)C)CCCCCC1C)NC

Computed Properties

  • Exact Mass: 211.19375
  • Monoisotopic Mass: 211.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.9
  • Boiling Point: 337.5°C at 760 mmHg
  • Flash Point: 203.8°C
  • Refractive Index: 1.453
  • PSA: 29.1
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